2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C21H22N4O2S2/c1-2-10-25-20(27)18-15-7-3-4-8-16(15)29-19(18)24-21(25)28-13-17(26)23-12-14-6-5-9-22-11-14/h2,5-6,9,11H,1,3-4,7-8,10,12-13H2,(H,23,26)
• InChI Key: DTDZHWSNEHBZIZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)NCC3=CN=CC=C3)SC4=C2CCCC4
• Molecular Formula: C21H22N4O2S2
• Molecular Weight: 426.6 g/mol

Description

2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H22N4O2S2 and its molecular weight is 426.55. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research on compounds structurally related to the query chemical has focused on understanding their crystal structures to reveal conformational details that could inform their chemical reactivity and potential interactions in biological systems. For example, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides highlighted their folded conformation about the methylene C atom, stabilized by intramolecular hydrogen bonding, which may influence their chemical behavior and biological activity (S. Subasri et al., 2016); (S. Subasri et al., 2017).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, derivatives structurally akin to the target molecule have been synthesized and evaluated for their therapeutic potential. For instance, classical and nonclassical antifolates based on pyrimidine derivatives have been investigated as dihydrofolate reductase (DHFR) inhibitors and antitumor agents, showing promise in targeting certain cancers and infections (A. Gangjee et al., 2007). Another study synthesized thiopyrimidine-glucuronide compounds, exploring innovative pathways to enhance their biological activity (R. Wanare, 2022).

Synthetic Chemistry

Research has also focused on the synthesis and functionalization of pyrimidine derivatives, exploring their potential in creating new molecules with varied biological activities. Techniques such as intramolecular cyclization have been employed to synthesize pyridin-2(1H)-ones, which could serve as scaffolds for further chemical modifications (O. A. Savchenko et al., 2020). The synthesis and evaluation of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives for anticancer activity further exemplify the ongoing efforts to harness the chemical versatility of pyrimidine-based structures (V. Horishny et al., 2021).